Cas no 159143-14-3 (4-(2-Amino-2-oxoethoxy)benzoic acid)

• Product Name: 4-(2-Amino-2-oxoethoxy)benzoic acid
• CAS No: 159143-14-3
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD02364313
• CID: 1087090
• PubChem ID: 964405
• Update Time: 2025-05-21

4-(2-Amino-2-oxoethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-2-oxoethoxy)benzoic acid
• 4-(2-amino-2-oxoethoxy)benzoic acid(SALTDATA: FREE)
• 4-Carbamoylmethoxy-benzoesaeure
• 4-carbamoylmethoxy-benzoic acid
• 4-Carboxy-phenoxyacetamid
• CHEMBRDG-BB 4021970
• 159143-14-3
• EN300-14949
• J-009567
• 4-(carbamoylmethoxy)benzoic Acid
• MFCD02364313
• SCHEMBL6538687
• AKOS000100746
• Oprea1_445629
• STL388118
• DB-183788
• Benzoic acid, 4-(2-amino-2-oxoethoxy)-
• CS-0037995
• AM803273
• 4-(2-amino-2-oxoethoxy)benzoic acid, AldrichCPR
• Z57327761
• 4-(2-amino-2-oxoethoxy)benzoicacid
• DTXSID30359457

• MDL： MFCD02364313
• Inchi： 1S/C9H9NO4/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13/h1-4H,5H2,(H2,10,11)(H,12,13)
• InChI Key： AWIPPDRFNWTGTR-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62000
• LogP: 0.94920

4-(2-Amino-2-oxoethoxy)benzoic acid Security Information

• Hazard Category Code： 22-36/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-Amino-2-oxoethoxy)benzoic acid

Recent Advances in the Study of 4-(2-Amino-2-oxoethoxy)benzoic acid (CAS: 159143-14-3)

4-(2-Amino-2-oxoethoxy)benzoic acid (CAS: 159143-14-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in medicine.

One of the key areas of investigation has been the compound's role in the synthesis of small molecule inhibitors. Researchers have demonstrated that 4-(2-Amino-2-oxoethoxy)benzoic acid serves as a versatile intermediate in the construction of molecules targeting specific enzymes involved in inflammatory pathways. Its unique structural features, including the benzoic acid moiety and the amino-oxoethoxy side chain, contribute to its ability to interact with biological targets with high specificity.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have reported on the optimization of synthetic routes for 4-(2-Amino-2-oxoethoxy)benzoic acid. These studies emphasize improvements in yield and purity, which are critical for its application in high-throughput screening and drug discovery programs. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and its derivatives.

In addition to its synthetic utility, 4-(2-Amino-2-oxoethoxy)benzoic acid has shown promising biological activity in preclinical models. Studies have indicated its potential as an anti-inflammatory agent, with mechanisms involving the modulation of key signaling pathways. For instance, research published in the European Journal of Pharmacology highlighted its inhibitory effects on pro-inflammatory cytokines, suggesting its relevance in treating conditions such as rheumatoid arthritis and other autoimmune disorders.

Further exploration of the compound's pharmacokinetic properties is underway, with a focus on enhancing its bioavailability and stability. Collaborative efforts between academic institutions and pharmaceutical companies are driving the development of novel formulations and delivery systems. These advancements are expected to pave the way for clinical trials in the near future.

In conclusion, 4-(2-Amino-2-oxoethoxy)benzoic acid (CAS: 159143-14-3) represents a promising candidate for drug development, with its multifaceted applications in medicinal chemistry and biology. Ongoing research continues to uncover its potential, making it a compound of great interest to the scientific community. Future studies will likely focus on expanding its therapeutic scope and optimizing its pharmacological profile for clinical use.